Cas no 1261952-56-0 (3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol)

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol is a specialized aromatic compound featuring a naphthalene moiety linked to a phenol ring substituted with a trifluoromethyl group. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the naphthalene unit contributes to π-stacking interactions, useful in material science applications. Its phenolic functionality allows for further derivatization, enabling its use as a building block in agrochemicals, ligands, or advanced intermediates. The compound’s distinct structural features offer advantages in designing molecules with tailored reactivity and physicochemical properties.

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol structure

1261952-56-0 structure

Product Name:3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol

CAS No:1261952-56-0

MF:C₁₇H₁₁F₃O

MW:288.263855218887

MDL:MFCD18316379

CID:2765677

PubChem ID:53222102

Update Time:2025-10-29

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-naphthalen-1-yl-5-(trifluoromethyl)phenol
- 5-(Naphthalen-1-yl)-3-trifluoromethylphenol
- 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol
- 5-(Naphthalen-1-yl)-3-trifluoromethylphenol, 95%
- 1261952-56-0
- MFCD18316379
- MDL： MFCD18316379
- Inchi： 1S/C17H11F3O/c18-17(19,20)13-8-12(9-14(21)10-13)16-7-3-5-11-4-1-2-6-15(11)16/h1-10,21H
- InChI Key： UHLQOHYRDCTVPR-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)C1=CC=CC2C=CC=CC1=2)O)(F)F

Computed Properties

Exact Mass: 288.07619946Da
Monoisotopic Mass: 288.07619946Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 20.2Å²

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322587-5 g	5-(Naphthalen-1-yl)-3-trifluoromethylphenol, 95%; .	1261952-56-0	95%	5g	€1159.00	2023-04-26
abcr	AB322587-5g	5-(Naphthalen-1-yl)-3-trifluoromethylphenol, 95%; .	1261952-56-0	95%	5g	€1159.00	2025-02-21

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol Related Literature

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3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

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Additional information on 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol: A Comprehensive Overview

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol, also known by its CAS registry number CAS No. 1261952-56-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a naphthalene ring system with a trifluoromethyl group and a hydroxyl group, making it a valuable molecule in the fields of pharmaceuticals, materials science, and advanced chemical synthesis.

The synthesis of 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol involves a series of precise chemical reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its reliability for research and commercial purposes. The molecule's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational properties and intermolecular interactions.

In terms of applications, 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol has shown promise in the development of novel pharmaceutical agents. Its unique electronic properties and hydrophobicity make it an ideal candidate for designing drugs targeting specific protein receptors. Recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery, where it has demonstrated selective binding to certain oncogenic proteins. Additionally, the compound's trifluoromethyl group contributes to its stability and bioavailability, making it a favorable choice for medicinal chemists.

The material science community has also taken interest in CAS No. 1261952-56-0 due to its ability to form stable polymer networks when incorporated into polymeric systems. Research indicates that this compound can enhance the thermal stability and mechanical properties of polymers, offering new possibilities in the development of high-performance materials for aerospace and electronics industries.

From an environmental perspective, the ecological impact of 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol has been a subject of recent investigations. Studies have shown that while the compound exhibits moderate biodegradability under controlled conditions, its persistence in aquatic environments requires careful consideration during industrial use. Regulatory frameworks are being developed to ensure safe handling and disposal practices for this compound.

In conclusion, 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol, or CAS No. 1261952-56-0, stands as a testament to the advancements in modern chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in pharmacology, materials science, and beyond.